Cas no 64465-53-8 (4-Fluoro-3-methoxyaniline)

4-Fluoro-3-methoxyaniline Properties

Names and Identifiers

• 4-Fluoro-3-methoxyaniline
• 3-Methoxy-4-Fluoroaniline
• 4-fluoro-3-methoxyBenzenamine
• 4-fluoro-3-methoxy-aniline
• 4-fluoro-3-methoxy-phenylamine
• 5-Amino-2-fluoroanisole
• 4-fluoro-3-methoxyphenylamine
• Benzenamine, 4-fluoro-3-methoxy-
• PubChem3022
• 4-Fluoro-m-anisidine
• 4-fluoro3-methoxyaniline
• 4-fluoro-3-methoxy aniline
• 3-methoxy-4-fluoro-aniline
• KSC497Q1R
• 4-fluoranyl-3-methoxy-aniline
• 4-fluoro-3-(methyloxy)aniline
• RARECHEM AL BW 0974
• AM20050291
• W-202809
• A867879
• SY002987
• FT-0651232
• 64465-53-8
• F1298
• Mesitylenesulfonylhydrazine
• CS-W005619
• FT-0612086
• 4-Fluoro-3-methoxyaniline, AldrichCPR
• J-515372
• BB 0257503
• DTXSID00379081
• A3650
• A834761
• EN300-134782
• CL8443
• (4-fluoro-3-methoxy-phenyl)-amine
• FT-0640949
• XAACOEWSHBIFGJ-UHFFFAOYSA-N
• AKOS005064076
• F5608-0069
• AC-2341
• AC-28530
• 4-Methoxy-2-fluoroaniline
• SCHEMBL110676
• MFCD00665789
• PS-9017
• DB-054664
• +Expand

• MDL： MFCD00665789
• InChIKey： XAACOEWSHBIFGJ-UHFFFAOYSA-N
• Inchi： 1S/C7H8FNO/c1-10-7-4-5(9)2-3-6(7)8/h2-4H,9H2,1H3
• SMILES： FC1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 141.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.059
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• LogP: 1.99770
• PSA: 35.25000
• Boiling Point: 252.5℃ at 760 mmHg
• Melting Point: 66-68
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 106.5±21.8 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3

4-Fluoro-3-methoxyaniline Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases： 20/21/22-36/37/38-52-41-37/38-22
• Signal Word：Danger
• HazardClass：IRRITANT

4-Fluoro-3-methoxyaniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%